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Compound of Interest

Compound Name: LY223982

Cat. No.: B1675621 Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed protocol for the preparation of a stock solution of

LY223982, a potent and specific inhibitor of the leukotriene B4 (LTB4) receptor, for in vitro cell

culture experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for LY223982.
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Property Value Citations

Molecular Formula C₃₀H₃₀O₇ [1][2]

Molecular Weight 502.6 g/mol [2]

Appearance Crystalline solid / Solid powder [1][2]

Purity ≥95% [2]

IC₅₀
13.2 nM (against [³H]LTB4

binding to LTB4 receptor)
[1][3][4]

Solubility in DMSO

20 mg/mL to 100 mg/mL

(assistance with ultrasound

may be required)

[1][2][4]

Solubility in DMF 30 mg/mL [2]

Solubility in Ethanol 0.1 mg/mL [2]

Storage (Powder)
Dry, dark at -20°C for up to 3

years
[1][4]

Storage (Stock Solution)
Aliquoted at -20°C for 1 month

or -80°C for 6 months
[5][6]

Signaling Pathway of LY223982
LY223982 acts as an antagonist to the Leukotriene B4 receptor 1 (BLT1), a G-protein coupled

receptor (GPCR). By blocking this receptor, it inhibits downstream signaling pathways activated

by LTB4, a potent lipid mediator of inflammation involved in neutrophil activation and

chemotaxis.
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Caption: LTB4 receptor signaling and inhibition by LY223982.
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Experimental Protocols
This protocol details the steps to prepare a 10 mM stock solution of LY223982 in DMSO.

3.1. Materials

LY223982 powder (CAS: 117423-74-2)

Anhydrous/sterile Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Stock Solution Preparation Workflow

The following diagram outlines the workflow for reconstituting LY223982.
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Caption: Workflow for preparing LY223982 stock solution.

3.3. Step-by-Step Reconstitution Protocol
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This procedure is for preparing a 10 mM stock solution. Adjust calculations accordingly for

different desired concentrations.

Preparation: Before starting, allow the LY223982 powder vial to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation. Ensure all materials are

sterile.

Weighing: Carefully weigh out the desired amount of LY223982 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need 5.026 mg.

Calculation: Molecular Weight (502.6 g/mol ) x Molarity (0.010 mol/L) x Volume (0.001 L) =

0.005026 g or 5.026 mg.

Solvent Addition: Add the calculated volume of sterile DMSO to the vial containing the

LY223982 powder.

For 5.026 mg of LY223982, add 1 mL of DMSO to achieve a 10 mM concentration.

Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not fully

dissolve, use an ultrasonic bath for a few minutes to aid dissolution.[1][4] Gentle warming to

37°C can also be applied if necessary.[6] Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile cryovials or

microcentrifuge tubes.[6] The volume of the aliquots should be based on the typical working

concentrations used in your experiments.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5][6] Label each aliquot clearly with the compound

name, concentration, and date of preparation.

3.4. Preparation of Working Solution for Cell Culture

When ready to use, thaw a single aliquot of the stock solution at room temperature. Dilute the

stock solution to the desired final concentration directly in the cell culture medium.
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Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1% v/v) as it can be toxic to cells at higher concentrations. Always prepare a

vehicle control (medium with the same final concentration of DMSO) to run alongside your

experiment. For instance, if your final experimental concentration of LY223982 is 100 nM,

you would perform a 1:100,000 dilution of the 10 mM stock solution into your culture

medium. This results in a final DMSO concentration of 0.001%, which is well below the toxic

threshold for most cell lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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